2-Bromo-4-iodo-1-methylbenzene

• IUPAC Name: 2-bromo-4-iodo-1-methylbenzene
• InChI: InChI=1S/C7H6BrI/c1-5-2-3-6(9)4-7(5)8/h2-4H,1H3
• InChI Key: ANRAKTDEUFLKDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)I)Br
• Molecular Formula: C7H6BrI
• DSSTOX Substance ID: DTXSID90615864
• Molecular Weight: 296.93 g/mol
• CAS RN: 26670-89-3

Description

2-Bromo-4-iodo-1-methylbenzene (BIMB) is an organic compound with a wide range of applications in scientific research. BIMB is a halogenated aromatic compound with a unique structure, which makes it an attractive target for a variety of research applications. BIMB has been used in various scientific studies, including in the synthesis of pharmaceuticals, in the development of new materials, and in the study of biological systems.

Scientific Research Applications

Thermochemistry and Physical Properties

• The thermochemistry of halogen-substituted methylbenzenes, including compounds similar to 2-bromo-4-iodo-1-methylbenzene, has been studied using vapor pressures, vaporization, fusion, and sublimation enthalpies. These studies, which utilize quantum-chemical methods, are crucial for understanding the thermodynamic properties and stability of these compounds (Verevkin et al., 2015).

Synthetic Applications

• This compound is used as an intermediate in various synthetic processes. For instance, it has been used in the ring-opening of epoxides to produce vicinal iodo alcohols and bromo alcohols (Niknam & Nasehi, 2002).
• It serves as a precursor in the synthesis of complex halogenated compounds, such as 2-bromo-4-iodo-1,3,5-trimethylbenzene, demonstrating its versatility in organic chemistry (Bovonsombat & Mcnelis, 1993).

Antimicrobial Studies

• Derivatives of this compound, such as 2,4-dihalogenofluorobenzenes, have been synthesized and tested for their antimicrobial and antifungal activities. These studies are important for developing new pharmaceutical agents with potential applications in treating bacterial and fungal infections (Katırcıoğlu et al., 2007).

Photochemical Studies

• The photoinduced reactions of halothiophenes, including compounds like this compound, have been investigated for understanding their behavior under light exposure. Such studies are significant in the field of photochemistry and can lead to the development of new photo-responsive materials (Latterini et al., 2001).

Catalysis and Chemical Transformations

• The compound has been used in liquid-phase oxidation reactions catalyzed by a cobalt-copper-bromide system. These reactions are important for the industrial synthesis of various organic compounds (Okada & Kamiya, 1981).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or spray, and washing hands and other skin areas thoroughly after handling.

Mechanism of Action

Target of Action

The primary target of 2-Bromo-4-iodo-1-methylbenzene is the benzene ring, a cyclic compound with six carbon atoms . The benzene ring is particularly stable due to its delocalized pi electrons, which makes it an ideal target for electrophilic aromatic substitution .

Mode of Action

The interaction of this compound with its target involves a two-step mechanism known as electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

The biochemical pathway affected by this compound is the electrophilic aromatic substitution pathway . This pathway involves the substitution of a hydrogen atom on the benzene ring with an electrophile, while maintaining the aromaticity of the benzene ring .

Pharmacokinetics

It’s known that the compound is a liquid at room temperature , which could influence its bioavailability.

Result of Action

The result of the action of this compound is the formation of a substituted benzene ring .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C to maintain its stability .

Synthesis routes and methods I

Procedure details

To a vigorously stirred mixture of 3-bromo-4-methylaniline (40 g, 215 mmol), sulfuric acid (360 mL) and H2O (900 mL) at 0° C. was added dropwise a NaNO2 solution (16.6 g, 240 mmol in 80 mL of H2O). The mixture was stirred at 0° C. for 1 hour and a solution of potassium iodide (64 g, 387 mmol in 160 mL of H2O) was added. The reaction was stirred for 8 hours at r.t. The aqueous layer was extracted with Et2O and the combined organic layers were washed with a 10% aqueous solution of Na2S2O3, dried over Na2SO4 and concentrated. The residue was filtered through a silica gel pad eluted with 10% EtOAc/hexane and concentrated to give 60 g of the title compound as a reddish syrup used as such.

Synthesis routes and methods II

Procedure details

A well stirred solution of 18.6 g (0.10 mol) of 3-bromo-p-toluidine in 80 mL of 6N HCl at 0° C. was treated with a solution of 7.35 g (0.11 mol) of sodium nitrite in 15 mL of water at a rate that maintained the temperature <10° C. The mixture was stirred for 45 minutes then cautiously treated with 33.2 g (0.20 mol) of potassium iodide at 0° C. The mixture was treated with 300 mL of ether and washed (3×) with saturated aqueous sodium bisulfite. The organic layer was separated, dried over magnesium sulfate, filtered and concentrated under vacuum. The residue was redissolved in 50 mL of hexane, filtered through 30 g of silica and concentrated under vacuum to afford 15.6 g (0.053 mol, 53%) of the product which was determined to be 65% pure by 1H NMR. 1H NMR (200 MHz,CDCl3): 2.33 (s,3H), 6.97 (d,8 Hz,1H), 7.51 (dd;2,8 Hz,1H), 7.86 (d,2 Hz,1H).